N'-[(4-methyl-3-nitrobenzoyl)oxy]-2-(1-naphthyl)ethanimidamide

• IUPAC Name: [(Z)-(1-amino-2-naphthalen-1-ylethylidene)amino] 4-methyl-3-nitrobenzoate
• InChI: InChI=1S/C20H17N3O4/c1-13-9-10-16(11-18(13)23(25)26)20(24)27-22-19(21)12-15-7-4-6-14-5-2-3-8-17(14)15/h2-11H,12H2,1H3,(H2,21,22)
• InChI Key: DFMWRZLQJXSPPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)ON=C(CC2=CC=CC3=CC=CC=C32)N)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)O/N=C(/CC2=CC=CC3=CC=CC=C32)\N)[N+](=O)[O-]
• Molecular Formula: C20H17N3O4
• Molecular Weight: 363.4 g/mol

Description

N'-[(4-methyl-3-nitrobenzoyl)oxy]-2-(1-naphthyl)ethanimidamide is a chemical compound that has been widely used in scientific research due to its unique properties and potential applications. It is a synthetic compound that belongs to the family of imidamide derivatives and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N'-[(4-methyl-3-nitrobenzoyl)oxy]-2-(1-naphthyl)ethanimidamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in various biochemical pathways.
Biochemical and Physiological Effects:
N'-[(4-methyl-3-nitrobenzoyl)oxy]-2-(1-naphthyl)ethanimidamide has been shown to have various biochemical and physiological effects such as:
1. Anti-cancer Properties: It has been shown to inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and inhibiting angiogenesis (formation of new blood vessels).
2. Neuroprotective Properties: It has been shown to protect neurons from oxidative stress and prevent neuronal damage in various animal models.
3. Anti-inflammatory Properties: It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

The advantages of using N'-[(4-methyl-3-nitrobenzoyl)oxy]-2-(1-naphthyl)ethanimidamide in lab experiments are:
1. It is a synthetic compound that can be easily synthesized in the lab.
2. It has shown promising results in various scientific research applications.
3. It has a high degree of purity and stability.
The limitations of using N'-[(4-methyl-3-nitrobenzoyl)oxy]-2-(1-naphthyl)ethanimidamide in lab experiments are:
1. Its mechanism of action is not fully understood.
2. Its potential side effects and toxicity are not fully known.
3. It may not be suitable for all scientific research applications.

Future Directions

There are several future directions for the study of N'-[(4-methyl-3-nitrobenzoyl)oxy]-2-(1-naphthyl)ethanimidamide such as:
1. Further studies are needed to fully understand its mechanism of action and potential side effects.
2. It can be studied for its potential use in treating other diseases such as diabetes and cardiovascular diseases.
3. It can be studied for its potential use in developing new drugs and therapies.
4. Its structure can be modified to improve its bioavailability and reduce its toxicity.
Conclusion:
In conclusion, N'-[(4-methyl-3-nitrobenzoyl)oxy]-2-(1-naphthyl)ethanimidamide is a synthetic compound that has been widely used in scientific research due to its unique properties and potential applications. It has shown promising results in various scientific research applications such as cancer research, neurological disorders, and anti-inflammatory properties. However, further studies are needed to fully understand its mechanism of action and potential side effects. Its structure can be modified to improve its bioavailability and reduce its toxicity.

Scientific Research Applications

N'-[(4-methyl-3-nitrobenzoyl)oxy]-2-(1-naphthyl)ethanimidamide has been used in various scientific research applications such as:
1. Cancer Research: It has been studied for its potential anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells.
2. Neurological Disorders: It has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
3. Anti-inflammatory Properties: It has been studied for its potential anti-inflammatory properties and has shown promising results in reducing inflammation in various animal models.